BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of 1,3-Dimethylimidazolidine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Dimethylimidazolidine

Cat. No.: B15366825

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
1,3-Dimethylimidazolidine (CAS RN: 14103-77-6). The information is compiled from various
scientific sources to support research, development, and application activities involving this
compound.

Core Physical Properties

1,3-Dimethylimidazolidine is a cyclic diamine that exists as a colorless to slightly yellow liquid
at room temperature and possesses a characteristic ammonia-like odor. The quantitative
physical data for this compound are summarized in the tables below.

General and Thermal Properties

Property Value Source
Molecular Formula CsHi2N2 [1]
Molecular Weight 100.16 g/mol [1]
Boiling Point 107 °C

130-132 °C

Melting Point -62 °C

Flash Point 8°C
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Density and Refractive Index

Property Value Source
Density 0.903 g/cm?
Refractive Index No experimental data available

Solubility and Partitioning

Property Value Source

Soluble in many organic

solvents, such as alcohols,

Solubility )
ethers, and aromatic
hydrocarbons.
XLogP3-AA (Computed) 0.2 [1]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1,3-
Dimethylimidazolidine are not readily available in the public domain. However, standard
methodologies for determining the key physical properties of liquid compounds are described
below. These general procedures are applicable for the characterization of 1,3-
Dimethylimidazolidine.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common laboratory method for determining the boiling point of a small sample of
liquid involves the following steps:

o Sample Preparation: A small volume of the liquid is placed in a test tube or a fusion tube.

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
sample.
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e Heating: The assembly is heated in a controlled manner, often in a heating block or an oil
bath.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heat source is then removed.

e Boiling Point Determination: The temperature at which the liquid just begins to enter the
capillary tube upon cooling is recorded as the boiling point.

Determination of Density

The density of a liquid is its mass per unit volume. A straightforward and common method for its
determination is as follows:

Mass Measurement of an Empty Container: A clean, dry container of a known volume (e.g.,
a pycnometer or a graduated cylinder) is weighed accurately.

» Volume Measurement of the Liquid: The container is filled with the liquid to a calibrated mark.
» Mass Measurement of the Filled Container: The container with the liquid is weighed.

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container from the mass of the filled container. The density is then calculated by dividing the
mass of the liquid by its volume.

Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,
when entering the liquid. It is a characteristic property that can be measured using a
refractometer:

o Calibration: The refractometer is calibrated using a standard substance with a known
refractive index, often distilled water.

o Sample Application: A few drops of the liquid sample are placed on the prism of the
refractometer.
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e Measurement: The instrument is used to observe the boundary line between the light and
dark fields.

» Reading: The refractive index is read directly from the instrument's scale. The temperature at
which the measurement is made should always be recorded, as the refractive index is

temperature-dependent.

Logical Relationships of Physical Properties

The physical properties of a compound are interconnected. The following diagram illustrates
some of these fundamental relationships for a liquid like 1,3-Dimethylimidazolidine.

Interrelation of Physical Properties

Molecular Structure
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Caption: Logical flow of how molecular characteristics influence key physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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